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Compound of Interest

Compound Name: Chrymutasin A

Cat. No.: B141697 Get Quote

For immediate release: This document provides crucial safety and logistical information for the

proper disposal of Chrymutasin A, also known as Chrysomycin A. All personnel handling this

compound must adhere to the following procedures to ensure personal safety and

environmental compliance.

Chrymutasin A is an antibiotic with antitumor properties.[1][2][3][4][5] Due to its hazardous

nature, specific disposal protocols are required. This guide offers step-by-step instructions for

researchers, scientists, and drug development professionals.

Safety and Handling Precautions
Before handling Chrymutasin A, it is imperative to be familiar with its associated hazards. The

compound is classified as harmful if swallowed and is suspected of causing cancer.[6]

Personal Protective Equipment (PPE): All personnel must wear appropriate PPE when

handling Chrymutasin A. This includes:

Gloves: Chemical-resistant gloves must be inspected before use.

Protective Clothing: A lab coat or other protective garments.

Eye Protection: Safety glasses or goggles.

Face Protection: A face shield may be necessary for operations with a risk of splashing.
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid inhaling the substance in its powder form.[6][7]

Prevent contact with skin and eyes.[7]

Do not eat, drink, or smoke in areas where Chrymutasin A is handled or stored.[6][8]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

The substance should be stored locked up.[6][8][9]

Quantitative Data Summary
Property Value Source

CAS Number 82196-88-1 [1][10]

Molecular Formula C₂₈H₂₈O₉ [1]

Appearance Solid

Solubility

Soluble in DMF and DMSO;

slightly soluble in ethanol and

methanol

[1]

Chrymutasin A Disposal Protocol
The primary directive for the disposal of Chrymutasin A is to entrust it to an approved waste

disposal plant.[6][8][9] The following steps outline the process for laboratory personnel.

Step 1: Waste Segregation and Collection
Proper segregation of waste is the first critical step.

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_A50100_1.pdf
https://www.sigmaaldrich.com/SG/en/sds/sigma/m4287?userType=undefined
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_A50100_1.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_A50100_1.pdf
https://www.benchchem.com/product/b141697?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sigma/m4287?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ63522LB0&productDescription=ANTIMYCIN+A+5MG&vendorId=VN00024248&countryCode=US&language=en
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_A50100_1.pdf
https://www.sigmaaldrich.com/SG/en/sds/sigma/m4287?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ63522LB0&productDescription=ANTIMYCIN+A+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/sigma/a8674?userType=undefined
https://www.caymanchem.com/product/14188/chrysomycin-a
https://cdn.caymanchem.com/cdn/msds/14188m.pdf
https://www.caymanchem.com/product/14188/chrysomycin-a
https://www.caymanchem.com/product/14188/chrysomycin-a
https://www.benchchem.com/product/b141697?utm_src=pdf-body
https://www.benchchem.com/product/b141697?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sigma/m4287?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ63522LB0&productDescription=ANTIMYCIN+A+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/sigma/a8674?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place any solid Chrymutasin A waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), into a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Solutions containing Chrymutasin A should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Contaminated Labware:

Decontaminate reusable labware with an appropriate solvent. The cleaning solvent must

then be disposed of as hazardous liquid waste.

Disposable labware that cannot be decontaminated should be disposed of as solid

hazardous waste.

Step 2: Labeling and Storage of Waste
Accurate labeling is essential for safe handling and disposal by EHS personnel.

Label all waste containers with:

The words "Hazardous Waste"

The full chemical name: "Chrymutasin A (Chrysomycin A)"

The CAS number: "82196-88-1"

The specific hazards (e.g., "Toxic," "Carcinogen Suspect")

The accumulation start date

Store the sealed waste containers in a designated, secure secondary containment area

away from incompatible materials.
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Step 3: Arranging for Disposal
Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Chrymutasin A down the drain or in regular trash.[11]

Emergency Procedures
In case of a spill:

Evacuate the immediate area.[6][7]

Alert your supervisor and EHS office.

Avoid inhaling any dust.[6]

Wear appropriate PPE for cleanup.

Cover the spill with an absorbent material, and carefully sweep it into a hazardous waste

container.[6][7]

Clean the spill area with a suitable decontaminating solution.

In case of personal exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water and seek

medical attention.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[7]

Inhalation: Move to fresh air and seek medical attention.[6]

Ingestion: Rinse mouth with water and seek immediate medical attention.[6][7][8]

Disposal Workflow Diagram
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Caption: A flowchart illustrating the proper disposal procedure for Chrymutasin A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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